Cas no 1353986-66-9 ((2-Oxo-2-thiazol-2-yl-ethylamino)-acetic acid)

• Product Name: (2-Oxo-2-thiazol-2-yl-ethylamino)-acetic acid
• CAS No: 1353986-66-9
• MF: C₇H₈N₂O₃S
• MW: 200.215020179749
• CID: 2158347
• Update Time: 2025-06-14

(2-Oxo-2-thiazol-2-yl-ethylamino)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Oxo-2-thiazol-2-yl-ethylamino)-acetic acid
• 2-((2-Oxo-2-(thiazol-2-yl)ethyl)amino)acetic acid
• AM94841
• (2-Oxo-2-thiazol-2-ylethylamino)acetic acid

• Inchi： 1S/C7H8N2O3S/c10-5(3-8-4-6(11)12)7-9-1-2-13-7/h1-2,8H,3-4H2,(H,11,12)
• InChI Key： JFXRQRXONPRWIF-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(CNCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 210
• Topological Polar Surface Area: 108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2-Oxo-2-thiazol-2-yl-ethylamino)-acetic acid

Recent Advances in the Study of (2-Oxo-2-thiazol-2-yl-ethylamino)-acetic acid (CAS: 1353986-66-9)

In recent years, the compound (2-Oxo-2-thiazol-2-yl-ethylamino)-acetic acid (CAS: 1353986-66-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and oxo-ethylamino acetic acid moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, biochemical properties, and potential as a lead compound in drug development.

One of the key areas of research has been the optimization of the synthetic pathway for (2-Oxo-2-thiazol-2-yl-ethylamino)-acetic acid. Recent publications have highlighted novel methodologies that improve yield and purity, making it more accessible for further pharmacological studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a streamlined two-step synthesis process that reduces byproduct formation and enhances scalability.

Beyond synthesis, the biochemical interactions of (2-Oxo-2-thiazol-2-yl-ethylamino)-acetic acid have been a focal point. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has been shown to interact with cyclooxygenase-2 (COX-2), albeit with lower affinity compared to traditional NSAIDs. However, its unique structure offers a potential for modification to enhance specificity and potency.

Another promising avenue of research involves the exploration of (2-Oxo-2-thiazol-2-yl-ethylamino)-acetic acid as a scaffold for developing new antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound displayed activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore its potential in addressing the growing challenge of antibiotic resistance.

Despite these encouraging results, challenges remain in the development of (2-Oxo-2-thiazol-2-yl-ethylamino)-acetic acid-based therapeutics. Pharmacokinetic studies indicate that the compound has limited bioavailability, which may hinder its clinical application. Current research is focused on structural modifications to improve its absorption and metabolic stability while retaining its biological activity.

In conclusion, (2-Oxo-2-thiazol-2-yl-ethylamino)-acetic acid (CAS: 1353986-66-9) represents a versatile and promising compound in chemical biology and drug discovery. Ongoing research continues to uncover its potential across various therapeutic areas, from anti-inflammatory agents to antimicrobials. Future studies will likely focus on optimizing its pharmacological profile and exploring its mechanism of action in greater detail, paving the way for potential clinical applications.